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Compound of Interest

Compound Name: Ethyl 2-fluoro-5-methylbenzoate

CAS No.: 496841-90-8

Cat. No.: B1463637

Get Quote

Ethyl 2-fluoro-5-methylbenzoate (CAS No. 496841-90-8) is a fluorinated aromatic ester that

serves as a valuable intermediate in medicinal chemistry and agrochemical research.[1] Its

utility in constructing complex bioactive molecules, often through cross-coupling reactions,

makes it a frequent presence in drug discovery and development laboratories.[1] While it is a

key enabler of innovation, like all research chemicals, its safe handling is paramount. The

toxicological and physicochemical properties of many novel intermediates are not fully

characterized, necessitating a risk-based approach grounded in established safety principles.

This guide moves beyond a simple recitation of Safety Data Sheet (SDS) sections. As a Senior

Application Scientist, my objective is to provide researchers, scientists, and drug development

professionals with a framework for thinking critically about chemical safety. We will deconstruct

the available data, explain the causality behind safety protocols, and establish self-validating

systems of work to ensure that scientific advancement and personal safety proceed in tandem.

This document is built on the core principle that a thorough understanding of a compound's

potential hazards is the foundation of confident and safe experimentation.
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Chapter 1: Chemical Identity and Physicochemical
Properties
A precise understanding of a substance's identity is the first step in any safety assessment.

This information allows researchers to accurately locate relevant safety data and predict

potential behavior based on chemical structure.

Property Value Source

Chemical Name
Ethyl 2-fluoro-5-

methylbenzoate
[2]

Synonyms
Benzoic acid, 2-fluoro-5-

methyl-, ethyl ester
[2][3]

CAS Number 496841-90-8 [2][3]

Molecular Formula C₁₀H₁₁FO₂ [1][2]

Molecular Weight 182.19 g/mol [1][2]

Physical Form
Liquid or Solid or Semi-solid

(Typical for similar compounds)
[4]

Storage
Room temperature, in a dry,

tightly sealed container
[1][4]

Note: Comprehensive experimental data for properties such as boiling point, flash point, and

density are not fully available in the reviewed literature. Therefore, treating the substance with

the caution afforded to a combustible liquid with unknown vapor properties is a prudent starting

point.[5][6]

Chapter 2: Hazard Identification and Proactive Risk
Assessment
For many research chemicals, a complete, formally adjudicated hazard profile is unavailable. In

these instances, a conservative assessment based on related structures and available GHS

(Globally Harmonized System of Classification and Labelling of Chemicals) data is the most
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responsible course of action.[7] Data from structurally similar compounds, such as other

fluorinated benzoates, suggest that Ethyl 2-fluoro-5-methylbenzoate should be handled as a

substance with the potential to cause skin, eye, and respiratory irritation.[3][4][8]

Anticipated GHS Classification:

Signal Word: Warning[4]

Pictogram: GHS07 (Exclamation Mark)[4]

Potential Hazard Statements:

H315: Causes skin irritation.[3][4]

H319: Causes serious eye irritation.[3][4]

H335: May cause respiratory irritation.[4]

Potential Precautionary Statements:

P264: Wash hands and any exposed skin thoroughly after handling.[3]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]

P302+P352: IF ON SKIN: Wash with plenty of soap and water.[3]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[3]

The following workflow illustrates the logical progression from identifying potential hazards to

implementing robust control measures. This is a foundational thought process for ensuring

laboratory safety.
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Hazard Assessment

Risk Mitigation Strategy

Identify Compound
(CAS: 496841-90-8)

Review Direct SDS/GHS Data
(Data is limited)

Analyze Analogous Compounds
(e.g., other fluorobenzoates)

If insufficient

Assume Irritant Properties
(Skin, Eye, Respiratory)

Establish Engineering Controls
(Fume Hood)

Implement Controls

Define PPE Protocol
(Gloves, Goggles, Lab Coat)

Implement Controls

Develop Emergency Procedures
(Spill, Exposure, Fire)

Implement Controls

Click to download full resolution via product page

Hazard Assessment & Mitigation Workflow

Chapter 3: Safe Handling and Engineering Controls
The principle of causality is critical here: because the compound is presumed to be an irritant

and its vapor pressure is unknown, specific controls are mandated. The primary engineering

control for handling Ethyl 2-fluoro-5-methylbenzoate is a certified chemical fume hood. This

protects the user from inhaling potentially irritating vapors.
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Step-by-Step Laboratory Handling Protocol
Preparation: Before handling, ensure the chemical fume hood is operational and the sash is

at the appropriate working height. Clear the workspace of any unnecessary items.

PPE: Don all required Personal Protective Equipment as detailed in Chapter 4.

Aliquotting: Conduct all transfers and weighing of the material within the fume hood. If the

substance is a solid, handle it gently to avoid creating dust. If it is a liquid, use appropriate

pipettes or syringes to avoid splashes.

Reaction Setup: Keep all reaction vessels containing the substance within the fume hood.

Ensure any apparatus that may release vapors (e.g., condenser outlets) is properly vented

or trapped.

Post-Handling: Tightly seal the primary container. Decontaminate any surfaces that may

have come into contact with the chemical.

Waste: Dispose of contaminated consumables (e.g., pipette tips, wipes) in a designated,

sealed hazardous waste container.

Start 1. Prepare Workspace
(Inside Fume Hood) 2. Don Correct PPE 3. Perform Chemical Transfer

or Reaction Setup
4. Clean & Decontaminate

Workspace 5. Doff PPE Correctly End

Click to download full resolution via product page

Core Laboratory Handling Workflow

Chapter 4: Personal Protective Equipment (PPE)
Protocol
PPE is the last line of defense. Its selection must directly counter the identified hazards. For an

irritant, the goal is to prevent all contact with the skin and eyes.

Eye/Face Protection: Wear tight-fitting safety goggles that conform to EN166 (EU) or OSHA

29 CFR 1910.133 (US) standards. A face shield should be used in addition to goggles if

there is a significant risk of splashing.
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Skin Protection:

Gloves: Wear nitrile gloves. Inspect them for any signs of damage before use. For

prolonged operations, consider double-gloving. If contact occurs, remove the glove

immediately, wash your hands, and don a new glove.

Lab Coat: A flame-resistant lab coat should be worn and kept fully buttoned.

Respiratory Protection: Under normal conditions of use within a functioning fume hood,

respiratory protection is not required.[9] If engineering controls fail or for large-scale spills, a

NIOSH/MSHA-approved respirator with an organic vapor cartridge is recommended.[5]

This system is self-validating: proper use of these items, combined with the engineering

controls in Chapter 3, creates a comprehensive barrier between the researcher and the

chemical hazard.

Chapter 5: Emergency Procedures
Preparedness is key to mitigating the impact of an accidental exposure or release. All

personnel must be familiar with the location of safety showers, eyewash stations, and fire

extinguishers.

First-Aid Measures for Exposure
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Exposure Route First-Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.

Remove contact lenses if present and easy to

do. Seek immediate medical attention.[3]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes. Remove

contaminated clothing. If skin irritation occurs,

get medical advice/attention.[3]

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Call a physician if you feel

unwell.

Ingestion

Do NOT induce vomiting. Clean mouth with

water and drink plenty of water afterwards.

Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[9][10]

Spill and Fire Response
Accidental Release: For a small spill, ensure adequate ventilation and wear full PPE. Absorb

the spill with an inert, non-combustible material (e.g., vermiculite, sand). Collect the material

into a suitable, labeled container for hazardous waste disposal.[11] For large spills, evacuate

the area and call emergency responders.

Fire-Fighting: This material is likely combustible.[6] Use dry chemical, CO₂, water spray, or

alcohol-resistant foam to extinguish.[5] Firefighters should wear self-contained breathing

apparatus and full protective gear.[5] Hazardous combustion products include carbon

monoxide and carbon dioxide.[5]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 11 Tech Support

https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB52574670.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB52574670.htm
https://www.fishersci.com/store/msds?partNumber=AAA1656414&productDescription=ETHYL+2-FLROBENZOATE+98%2B%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/B0074_EU_6N.pdf
https://www.fishersci.co.uk/store/msds?partNumber=10080140&productDescription=500ML+Ethyl+benzoate%2C+extra+pure%2C+SLR&countryCode=GB&language=en
https://www.sigmaaldrich.com/TW/en/sds/aldrich/w242217?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AC118090025&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC118090025&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC118090025&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1463637?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emergency Event

Is it a spill? Is it personal
exposure? Is it a fire?

Evacuate Area

Yes (Large)

Alert Supervisor &
Safety Officer

No (Small)
Then cleanup

Administer First Aid
(See Table)

Yes

Use Correct Extinguisher

Yes (Small & Trained)
Else Evacuate

Click to download full resolution via product page

Emergency Response Decision Tree

Chapter 6: Stability, Storage, and Disposal
Reactivity and Stability: The compound is generally stable under recommended storage

conditions.[5] However, it is hygroscopic and should be protected from moisture.[5]

Conditions to avoid include heat, sparks, open flames, and other sources of ignition.[5]

Incompatible Materials: Avoid contact with strong oxidizing agents and strong bases, which

could initiate vigorous reactions.[5]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place away from

incompatible materials.[1][4][5]
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Disposal: Waste disposal must be conducted in accordance with all federal, state, and local

regulations. Dispose of the chemical and its container at an approved waste disposal plant.

[5] Do not flush into the sewer system.[5]

Conclusion
The safe application of Ethyl 2-fluoro-5-methylbenzoate in a research and development

setting is contingent on a proactive and informed approach to safety. By understanding its

chemical identity, anticipating its hazards based on available data and analogous structures,

and consistently implementing robust engineering controls, PPE protocols, and emergency

plans, researchers can confidently manage the risks associated with this valuable chemical

intermediate. This guide provides the technical framework and logical workflows to build that

confidence and foster a culture of safety in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/product/b1463637?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1463637?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

